Cas no 38070-79-0 (Pyridine-2,3-dimethanol)

• Product Name: Pyridine-2,3-dimethanol
• CAS No: 38070-79-0
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD01861897
• CID: 297974
• PubChem ID: 12758260
• Update Time: 2025-08-05

Pyridine-2,3-dimethanol Chemical and Physical Properties

Names and Identifiers

• Pyridine-2,3-dimethanol
• [2-(hydroxymethyl)pyridin-3-yl]methanol
• 2,3-Dihydroxymethylpyridine
• 2,3-Pyridinedimethanol
• J-524111
• A824002
• 38070-79-0
• SCHEMBL360470
• CS-0060368
• AKOS006277701
• pyridine-2,3-diyldimethanol
• bis(hydroxymethyl)pyridine
• DTXSID60509120
• MFCD01861897
• [2-(hydroxymethyl)-3-pyridinyl]methanol
• (Pyridine-2,3-diyl)dimethanol
• FT-0691399
• DFTLQVHYDAMGCG-UHFFFAOYSA-N
• BP-22099
• SY004629
• (3-Hydroxymethyl-pyridin-2-yl)-methanol
• 2,3-bis(hydroxymethyl)pyridine
• [3-(HYDROXYMETHYL)PYRIDIN-2-YL]METHANOL
• DB-069626

• MDL： MFCD01861897
• Inchi： 1S/C7H9NO2/c9-4-6-2-1-3-8-7(6)5-10/h1-3,9-10H,4-5H2
• InChI Key： DFTLQVHYDAMGCG-UHFFFAOYSA-N
• SMILES： OCC1=CC=CN=C1CO

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 315.6°Cat760mmHg
• Flash Point: 144.7°C
• PSA: 53.35000
• LogP: 0.06620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine-2,3-dimethanol

Pyridine-2,3-dimethanol (CAS No. 38070-79-0): A Comprehensive Overview

Pyridine-2,3-dimethanol (CAS No. 38070-79-0) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a pyridine ring with two methanol groups attached at the 2 and 3 positions. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in various synthetic processes and research applications.

The molecular formula of Pyridine-2,3-dimethanol is C₇H₁₀N₂O₂, and its molecular weight is approximately 146.16 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is moderate, which makes it suitable for use in both aqueous and organic reaction media.

In recent years, Pyridine-2,3-dimethanol has gained attention due to its potential in the development of novel pharmaceuticals and biologically active compounds. One of the key areas of research involves its use as a building block for the synthesis of pyridine-based derivatives, which have shown promising activities in various therapeutic areas. For instance, studies have demonstrated that certain pyridine-based derivatives exhibit potent anti-inflammatory, antiviral, and anticancer properties.

A notable example is the synthesis of pyridine-based prodrugs, which are designed to enhance the bioavailability and therapeutic efficacy of drugs. These prodrugs are often synthesized by attaching functional groups to the pyridine ring, including methanol groups like those found in Pyridine-2,3-dimethanol. The methanol groups can be further modified to introduce specific functionalities that improve drug delivery and reduce side effects.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties of Pyridine-2,3-dimethanol. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic structure of the compound. These studies have revealed that the presence of the methanol groups significantly influences the electronic properties of the pyridine ring, making it an attractive candidate for use in materials science applications.

In addition to its role in pharmaceutical research, Pyridine-2,3-dimethanol has found applications in the synthesis of ligands for metal complexes. These ligands are used in catalytic processes and can enhance the efficiency and selectivity of chemical reactions. For example, Pyridine-2,3-dimethanol can be used to form stable complexes with transition metals such as palladium and platinum, which are widely used in homogeneous catalysis.

The environmental impact of Pyridine-2,3-dimethanol has also been a subject of recent research. Studies have shown that while the compound itself is not highly toxic or environmentally hazardous, proper handling and disposal practices should be followed to minimize any potential risks. The compound should be stored in a cool, dry place away from incompatible materials such as strong acids or oxidizing agents.

In conclusion, Pyridine-2,3-dimethanol (CAS No. 38070-79-0) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure and versatile reactivity make it an essential component in various synthetic processes and research endeavors. As ongoing research continues to uncover new possibilities for its use, Pyridine-2,3-dimethanol is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.